Cas no 87081-52-5 (Ethyl 4-Amino-3-hydroxybenzoate)

Ethyl 4-Amino-3-hydroxybenzoate is a benzoate derivative characterized by the presence of both amino and hydroxyl functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, serving as a building block for the preparation of more complex molecules. The ethyl ester group enhances solubility in organic solvents, facilitating its use in various chemical reactions. Its dual functionalization allows for selective modifications, making it valuable in the development of dyes, agrochemicals, and bioactive compounds. The product is typically supplied as a high-purity solid, ensuring consistency in research and industrial applications.

Ethyl 4-Amino-3-hydroxybenzoate structure

87081-52-5 structure

Product Name:Ethyl 4-Amino-3-hydroxybenzoate

CAS No:87081-52-5

MF:C₉H₁₁NO₃

MW:181.188542604446

MDL:MFCD01320538

CID:708706

PubChem ID:12784565

Update Time:2025-06-07

Ethyl 4-Amino-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-amino-3-hydroxy-, ethyl ester
- ethyl 4-amino-3-hydroxybenzoate
- 4-AMINO-3-HYDROXYBENZOIC ACID ETHYL ESTER 97%
- Benzoic acid, 4-aMino-3-hydroxy-, ethyl ester
- Ethyl a-Amino-3-hydroxybenzoate
- Z594210704
- CS-0261606
- DB-342772
- DTXSID80509783
- 87081-52-5
- 4-Amino-3-hydroxy-benzoic Acid Ethyl Ester; 4-Amino-3-hydroxybenzoic Acid Ethyl Ester
- 4-AMINO-3-HYDROXYBENZOIC ACID ETHYL ESTER
- EN300-79206
- CCG-306045
- TS-02530
- F87525
- AKOS010053630
- ethyl4-amino-3-hydroxybenzoate
- MFCD01320538
- SCHEMBL6471721
- Ethyl 4-Amino-3-hydroxybenzoate
- MDL： MFCD01320538
- Inchi： 1S/C9H11NO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5,11H,2,10H2,1H3
- InChI Key： SVLMEEHRAATUJY-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC=C(N)C(O)=C1

Computed Properties

Exact Mass: 181.07389321g/mol
Monoisotopic Mass: 181.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 72.6Å²

Experimental Properties

Density: 1.253±0.06 g/cm3(Predicted)
Melting Point: 90-94 °C
Boiling Point: 370.6±27.0 °C(Predicted)
Solubility: Soluble in DMSO (a little) \ methanol (a little)
pka: 8.99±0.10(Predicted)

Ethyl 4-Amino-3-hydroxybenzoate Security Information

Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Ethyl 4-Amino-3-hydroxybenzoate Customs Data

HS CODE：2922500090

Ethyl 4-Amino-3-hydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E898320-1g	Ethyl 4-Amino-3-hydroxybenzoate	87081-52-5		1g	$ 181.00	2023-09-07
TRC	E898320-10 g	Ethyl 4-Amino-3-hydroxybenzoate	87081-52-5		10g	$ 945.00	2022-01-08
Alichem	A019094395-5g	Ethyl a-Amino-3-hydroxybenzoate	87081-52-5	95%	5g	$865.08	2023-08-31
Apollo Scientific	OR110305-1g	Ethyl 4-amino-3-hydroxybenzoate	87081-52-5		1g	£41.00	2025-02-19
TRC	E898320-10g	Ethyl 4-Amino-3-hydroxybenzoate	87081-52-5		10g	$ 1154.00	2023-09-07
TRC	E898320-10000mg	Ethyl 4-Amino-3-hydroxybenzoate	87081-52-5		10g	$1154.00	2023-05-18
eNovation Chemicals LLC	Y1260479-5g	Ethyl 4-Amino-3-hydroxybenzoate	87081-52-5	95%	5g	$270	2023-05-17
Enamine	EN300-79206-0.05g	ethyl 4-amino-3-hydroxybenzoate	87081-52-5	95.0%	0.05g	$19.0	2025-03-21
Enamine	EN300-79206-0.1g	ethyl 4-amino-3-hydroxybenzoate	87081-52-5	95.0%	0.1g	$19.0	2025-03-21
Enamine	EN300-79206-0.25g	ethyl 4-amino-3-hydroxybenzoate	87081-52-5	95.0%	0.25g	$19.0	2025-03-21